Cas no 38028-67-0 (2-Ethoxypyrazine)

• Product Name: 2-Ethoxypyrazine
• CAS No: 38028-67-0
• MF: C₆H₈N₂O
• MW: 124.1405210495
• MDL: MFCD00014609
• CID: 54794
• PubChem ID: 87558885
• Update Time: 2025-06-22

2-Ethoxypyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxypyrazine
• 2-Ethoxy-pyrazine
• 3-Aethoxy-pyrazin
• 3-ethoxypyrazine
• Aethoxy-pyrazin
• Ethoxypyrazin
• ethoxy-pyrazine
• Pyrazine,2-ethoxy
• Pyrazine,ethoxy- (7CI,9CI)
• Ethoxypyrazine
• E0697
• SCHEMBL1692005
• DTXSID10878914
• AC-16589
• 38028-67-0
• Pyrazine, ethoxy-
• Pyrazine, 2-ethoxy-
• AKOS006222051
• AC1594
• 2-Ethoxy pyrazine
• CHEMBL93554
• AM20070349
• 2-Ethoxypyrazine, AldrichCPR
• MFCD00014609
• EN300-7370787
• LS-13132
• Q-100445
• CS-W013527
• A823965
• NS00056838
• FT-0612223
• 3-Ethoxypyridazine
• ethoxy pyrazine
• 2-Ethoxy
• 2-Ethoxypyrazine>Pyrazine, 2-ethoxy-
• 2-Ethoxypyrazine USP/EP/BP
• DB-021031
• DTXCID101016942

• MDL： MFCD00014609
• Inchi： 1S/C6H8N2O/c1-2-9-6-5-7-3-4-8-6/h3-5H,2H2,1H3
• InChI Key： ATIUKJHILQVQLE-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CN=1)CC

Computed Properties

• Exact Mass: 124.06400
• Monoisotopic Mass: 124.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 77.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: liquid
• Density: 1.070(lit.)
• Boiling Point: 92°C/90mmHg(lit.)
• Flash Point: 59.8℃
• Refractive Index: 1.491
• PSA: 35.01000
• LogP: 0.87530
• Solubility: Not determined
• pka: 0.68±0.10(Predicted)

2-Ethoxypyrazine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226-H316-H320
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P303+P361+P353-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：1993
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Sealed in dry,Room Temperature
• HazardClass：3
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Ethoxypyrazine

2-Ethoxypyrazine (CAS No. 38028-67-0): An Overview of Its Properties, Applications, and Recent Research

2-Ethoxypyrazine (CAS No. 38028-67-0) is a heterocyclic compound belonging to the pyrazine family. This compound is characterized by its distinct aromatic and pyrazine backbone, which imparts unique chemical and physical properties. The 2-ethoxy substitution on the pyrazine ring contributes to its volatility and characteristic odor, making it a valuable component in various applications, particularly in the fragrance and flavor industries.

The molecular formula of 2-Ethoxypyrazine is C₆H₈N₂O, with a molecular weight of approximately 124.14 g/mol. It is a colorless to pale yellow liquid at room temperature and has a boiling point of around 135°C. The compound is soluble in most organic solvents but has limited solubility in water, which influences its use in different formulations.

In the fragrance industry, 2-Ethoxypyrazine is prized for its intense and unique aroma, which can be described as a combination of green, herbaceous, and slightly roasted notes. This makes it an essential ingredient in the creation of complex fragrances, particularly those designed to mimic natural scents such as fresh grass or green leaves. Its low odor threshold and high impact make it a cost-effective choice for perfumers.

In the flavor industry, 2-Ethoxypyrazine is used to enhance the flavor profiles of various food products. It can contribute to the development of savory, umami-like flavors in foods such as meats, soups, and sauces. Recent research has also explored its potential in creating more natural and authentic flavor experiences, aligning with consumer trends towards cleaner labels and fewer artificial additives.

Beyond its applications in fragrance and flavor, 2-Ethoxypyrazine has garnered attention in scientific research for its potential biological activities. Studies have investigated its antimicrobial properties, which could have implications for food preservation and pharmaceutical applications. For instance, a study published in the Journal of Agricultural and Food Chemistry found that 2-Ethoxypyrazine exhibited significant antibacterial activity against several foodborne pathogens.

The synthesis of 2-Ethoxypyrazine can be achieved through various methods, including the reaction of ethyl acetoacetate with hydrazine or through the cyclization of ethyl acetoacetate with ammonia followed by ethylation. These synthetic routes are well-documented in the literature and provide a foundation for large-scale production.

In terms of safety and environmental impact, 2-Ethoxypyrazine is generally considered safe for use in consumer products when handled according to standard guidelines. However, like many chemicals used in industrial processes, it is important to follow proper handling and storage procedures to minimize any potential risks.

The market for 2-Ethoxypyrazine continues to grow as demand increases for high-quality fragrance and flavor compounds that can meet the evolving needs of consumers. The compound's versatility and unique properties make it an attractive option for formulators looking to create innovative products.

In conclusion, 2-Ethoxypyrazine (CAS No. 38028-67-0) is a multifaceted compound with a wide range of applications in fragrance, flavor, and scientific research. Its distinct chemical structure and properties make it an essential component in various industries, driving ongoing research into its potential uses and benefits.